Cas no 2171434-69-6 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
• CAS No: 2171434-69-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6213673
• PubChem ID: 165560915
• Update Time: 2025-10-23

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
• EN300-1472880
• 2171434-69-6
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-7-16(12-23(29)26-14-17(28)13-24(30)31)27-25(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22,28H,2,7,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16-,17?/m0/s1
• InChI Key： AKQFHVJHGWDTHM-BHWOMJMDSA-N
• SMILES： O(C(N[C@H](CC(NCC(CC(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic Acid: A Comprehensive Overview

The compound with CAS number 2171434-69-6, known as 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is particularly notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide moiety, and a hydroxybutanoic acid component. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the molecule's functionality and applications.

Recent advancements in the synthesis and characterization of this compound have shed light on its potential applications in drug delivery systems and biocompatible materials. Researchers have demonstrated that the Fmoc group not only enhances the stability of the molecule but also facilitates controlled release mechanisms when incorporated into polymeric matrices. This dual functionality makes it an attractive candidate for developing advanced drug delivery vehicles that can respond to specific physiological conditions, such as pH or temperature changes.

In addition to its role in drug delivery, this compound has shown promise in the field of bioconjugation chemistry. The hydroxybutanoic acid moiety provides a versatile platform for attaching various bioactive molecules, such as enzymes or antibodies, through amide bond formation. This capability has led to its exploration in the development of targeted therapeutic agents and diagnostic tools. Recent studies have highlighted its potential in creating self-assembling peptide nanofibers, which can serve as scaffolds for tissue engineering applications.

The stereochemistry of the compound, specifically the (3S) configuration at the chiral center, is critical for its biological activity and selectivity. This stereochemical feature ensures proper molecular recognition and interaction with biological targets, making it a valuable tool in enantioselective synthesis and asymmetric catalysis. Recent research has focused on optimizing the enantioselective synthesis of this compound using organocatalytic methods, which have significantly improved yields and enantiomeric excesses compared to traditional approaches.

From a materials science perspective, this compound has been investigated for its potential in creating stimuli-responsive polymers. The combination of the Fmoc group and the hydroxybutanoic acid moiety allows for dynamic interactions with external stimuli, enabling the design of smart materials that can adapt to changing environments. Such materials hold great promise in areas such as adaptive optics, soft robotics, and responsive drug delivery systems.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid represents a multifunctional compound with diverse applications across various scientific disciplines. Its unique structure, incorporating key functional groups such as the Fmoc protecting group and hydroxybutanoic acid moiety, positions it as a valuable tool in modern chemical research and development.